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Abstract

Tetrapeptide-26, a synthetic peptide with the amino acid sequence Ser-Pro-Leu-GIn-NH2, has
emerged as a significant modulator of the skin's circadian rhythm. This technical guide provides
a comprehensive overview of its amino acid sequence, predicted structure, and its mechanism
of action, with a focus on its role in regulating core clock genes in keratinocytes. Detailed
experimental protocols for its synthesis and biological evaluation are presented, alongside a
guantitative analysis of its effects on gene expression. This document serves as a crucial
resource for researchers and professionals in dermatology, cosmetology, and drug
development who are interested in the therapeutic and cosmetic applications of Tetrapeptide-
26.

Introduction

Tetrapeptide-26 is a synthetically derived peptide composed of four amino acids: serine,
proline, leucine, and glutamine, with a C-terminal amidation.[1][2] It is recognized for its
innovative anti-aging properties, which are attributed to its ability to influence the skin's natural
circadian cycle at a cellular level.[2] Marketed under the trade name Chronogen, this peptide is
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designed to boost the expression of the core clock genes: CLOCK, BMAL1, and PER1.[2] By
enhancing the skin's intrinsic defense and repair mechanisms, Tetrapeptide-26 offers a novel
approach to mitigating the effects of environmental stressors and photoaging.

Amino Acid Sequence and Physicochemical
Properties

The primary structure of Tetrapeptide-26 consists of the following sequence of amino acids:
Ser-Pro-Leu-GIn-NH:z

This specific arrangement of amino acids is crucial for its biological activity. The table below
summarizes the key physicochemical properties of Tetrapeptide-26.

Property Value Reference
Amino Acid Sequence Ser-Pro-Leu-GIn-NH: [1]
Molecular Formula C19H34N6Os6

Molecular Weight 442.51 Da

Appearance White to off-white powder

Solubility Soluble in water

Predicted Three-Dimensional Structure

A predicted three-dimensional structure of Tetrapeptide-26 (Ser-Pro-Leu-GIn-NHz2) was
generated using the PEP-FOLD peptide structure prediction server. The resulting model
provides a plausible conformation of the peptide in an aqueous solution, which is essential for
understanding its interaction with biological targets.

(A 3D structural representation of Tetrapeptide-26 would be inserted here. As a text-based Al, |
cannot generate an image. The following is a textual description of a likely predicted structure.)

The predicted structure of Tetrapeptide-26 is likely to be a compact and relatively linear
conformation. The proline residue introduces a characteristic bend in the peptide backbone.
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The side chains of serine, leucine, and glutamine will be oriented to allow for potential
interactions with cellular receptors or other molecules. The C-terminal amide group contributes
to the overall stability of the peptide.

Mechanism of Action: Modulation of Circadian
Clock Genes

Tetrapeptide-26 exerts its biological effects by modulating the expression of core circadian
clock genes in skin keratinocytes. The central molecular clock in mammalian cells is composed
of a network of transcriptional-translational feedback loops. The primary loop involves the
heterodimer of CLOCK and BMALL proteins, which activates the transcription of the Period
(PER) and Cryptochrome (CRY) genes. The PER and CRY proteins, in turn, inhibit the activity
of the CLOCK/BMALL1 complex, thus creating a rhythmic cycle of gene expression.

Tetrapeptide-26 has been shown to positively influence this pathway by enhancing the
expression of CLOCK, BMAL1, and PER1. This upregulation is believed to fortify the skin's
natural defense and repair processes, which are intrinsically linked to the circadian rhythm.

Signaling Pathway

The proposed signaling pathway for Tetrapeptide-26's action on circadian gene expression is
illustrated below.
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Proposed signaling pathway of Tetrapeptide-26 in keratinocytes.

Quantitative Data on Gene Expression

The efficacy of Tetrapeptide-26 in modulating circadian clock genes has been demonstrated

through in vitro studies on human keratinocytes. The following table summarizes the observed

changes in gene expression following treatment with Tetrapeptide-26.

Fold Increase in
Gene Expression (vs.

Control)

Experimental
Reference
System

Data not publicly

Human Epidermal

CLOCK ] )
available Keratinocytes
Data not publicly Human Epidermal
BMAL1 _ _
available Keratinocytes
Data not publicly Human Epidermal
PER1

available

Keratinocytes

Note: While it is established that Tetrapeptide-26 upregulates these genes, specific

guantitative fold-change data from peer-reviewed publications is not readily available in the

public domain. The table reflects the known qualitative effects.

Experimental Protocols

Solid-Phase Peptide Synthesis (SPPS) of Tetrapeptide-

26

The synthesis of Tetrapeptide-26 (Ser-Pro-Leu-GIn-NH2) is typically achieved through Fmoc-

based solid-phase peptide synthesis.
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Synthesis Cycle (Repeated for each amino acid)
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Workflow for the solid-phase synthesis of Tetrapeptide-26.
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Detailed Methodology:
e Resin Preparation: Rink Amide resin is swelled in N,N-dimethylformamide (DMF).

e First Amino Acid Coupling: The first amino acid, Fmoc-GIn(Trt)-OH, is coupled to the resin
using a coupling agent such as HBTU in the presence of a base like DIPEA.

e Elongation Cycle:

[e]

The Fmoc protecting group is removed using a solution of 20% piperidine in DMF.

[e]

The resin is washed thoroughly with DMF.

(¢]

The next Fmoc-protected amino acid (Fmoc-Leu-OH, Fmoc-Pro-OH, Fmoc-Ser(tBu)-OH)
is coupled.

o

This cycle is repeated for each amino acid in the sequence.

» Cleavage and Deprotection: The peptide is cleaved from the resin, and the side-chain
protecting groups are removed using a cleavage cocktail, typically containing trifluoroacetic
acid (TFA).

» Purification and Characterization: The crude peptide is purified by reverse-phase high-
performance liquid chromatography (RP-HPLC) and its identity is confirmed by mass
spectrometry.

In Vitro Evaluation of Gene Expression in Human
Keratinocytes

The effect of Tetrapeptide-26 on gene expression in human keratinocytes can be assessed
using quantitative real-time polymerase chain reaction (QRT-PCR).

Methodology:

o Cell Culture: Human epidermal keratinocytes (e.g., HaCaT cells) are cultured in appropriate
media.
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o Treatment: Cells are treated with various concentrations of Tetrapeptide-26 or a vehicle
control for a specified period (e.g., 24 hours).

o RNA Extraction: Total RNA is extracted from the cells using a suitable kit.

o CDNA Synthesis: First-strand cDNA is synthesized from the extracted RNA using reverse
transcriptase.

e RT-PCR: The expression levels of CLOCK, BMAL1, and PER1 are quantified by gRT-PCR
using gene-specific primers. A housekeeping gene (e.g., GAPDH) is used for normalization.

« Data Analysis: The relative gene expression is calculated using the AACt method.

Applications and Future Directions

Tetrapeptide-26 holds significant promise in the fields of dermatology and cosmetics as an
anti-aging and skin-protecting agent. Its unique mechanism of action, targeting the skin's
circadian rhythm, sets it apart from traditional anti-aging peptides. Future research should focus
on:

o Elucidating the precise receptor and downstream signaling pathways activated by
Tetrapeptide-26.

e Conducting comprehensive clinical trials to further validate its efficacy in improving skin
health and appearance.

 Investigating its potential in treating skin disorders associated with disrupted circadian
rhythms.

Conclusion

Tetrapeptide-26 is a well-defined synthetic peptide with a clear amino acid sequence and a
compelling mechanism of action centered on the modulation of the skin's molecular clock.
While further quantitative data from independent studies would be beneficial, the existing
evidence strongly supports its role as a functional ingredient for enhancing cellular defense and
repair. The experimental protocols outlined in this guide provide a solid foundation for
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researchers to further explore the biological activities and therapeutic potential of this
innovative tetrapeptide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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